molecular formula C8H14O B8712447 (2R)-2-hex-5-enyloxirane CAS No. 52485-73-1

(2R)-2-hex-5-enyloxirane

Cat. No. B8712447
CAS RN: 52485-73-1
M. Wt: 126.20 g/mol
InChI Key: UKTHULMXFLCNAV-MRVPVSSYSA-N
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Description

(2R)-2-hex-5-enyloxirane is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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properties

CAS RN

52485-73-1

Product Name

(2R)-2-hex-5-enyloxirane

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

(2R)-2-hex-5-enyloxirane

InChI

InChI=1S/C8H14O/c1-2-3-4-5-6-8-7-9-8/h2,8H,1,3-7H2/t8-/m1/s1

InChI Key

UKTHULMXFLCNAV-MRVPVSSYSA-N

Isomeric SMILES

C=CCCCC[C@@H]1CO1

Canonical SMILES

C=CCCCCC1CO1

Origin of Product

United States

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Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
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